Cas no 15052-27-4 (2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(methyl-aci-nitro)-)

• Product Name: 2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(methyl-aci-nitro)-
• CAS No: 15052-27-4
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 174677
• PubChem ID: 427946
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(methyl-aci-nitro)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-(methyl-aci-nitro)-
• 2,5-Cyclohexadien-1-one,2,6-di-tert-butyl-4-(methyl-aci-nitro)- (8CI)
• 3,5-Di-tert.-butyl-4-oxo-2,5-cyclohexadien-nitronsaeure-methylester
• 4-(methyl-aci-nitro)-2,6-di-t-butylcyclohexa-2,5-dienone
• 4-Nitro-2,6-di-tert-butyl-phenol-aci-methylether
• AC1L8KKR
• AG-D-97210
• CTK4C6680
• METHOXY-OXIDO-(4-OXO-3,5-DITERT-BUTYL-1-CYCLOHEXA-2,5-DIENYLIDENE)AZANIUM
• NSC226274
• DTXSID90330222
• 15052-27-4
• Methyl (3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)azinate
• NSC-226274

• Inchi： 1S/C15H23NO3/c1-14(2,3)11-8-10(16(18)19-7)9-12(13(11)17)15(4,5)6/h8-9H,1-7H3
• InChI Key： DDNMJFLOMBXHCP-UHFFFAOYSA-N
• SMILES： [O-]C1C(=CC(=CC=1C(C)(C)C)[N+](=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 265.16789
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• PSA: 52.37